![molecular formula C15H12F3N3O B8564041 N-[3-Methoxy-5-(trifluoromethyl)phenyl]-1H-benzimidazol-2-amine CAS No. 917974-49-3](/img/structure/B8564041.png)
N-[3-Methoxy-5-(trifluoromethyl)phenyl]-1H-benzimidazol-2-amine
Cat. No. B8564041
M. Wt: 307.27 g/mol
InChI Key: OHFXBBPZGSIOAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07960561B2
Procedure details
The title compound was prepared from 2-chlorobenzimidazole and 3-methoxy-5-(trifluoromethyl)aniline by Procedure A. The product was isolated by filtration to give the title compound as a hydrochloride salt (white solid, mp 212-213° C.). MS(ES+) m/z 308 ([M+1]+, 100).
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[NH:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=1.[CH3:11][O:12][C:13]1[CH:14]=[C:15]([CH:17]=[C:18]([C:20]([F:23])([F:22])[F:21])[CH:19]=1)[NH2:16]>>[N:6]1[C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[NH:3][C:2]=1[NH:16][C:15]1[CH:17]=[C:18]([C:20]([F:22])([F:23])[F:21])[CH:19]=[C:13]([O:12][CH3:11])[CH:14]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC=1C=C(N)C=C(C1)C(F)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was isolated by filtration
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=C(NC2=C1C=CC=C2)NC2=CC(=CC(=C2)C(F)(F)F)OC
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
